NSC668394

• Molecular Formula: C17H12Br2N2O3
• Molecular Weight: 452.1 g/mol
• InChI: InChI=1S/C17H12Br2N2O3/c18-11-6-9(7-12(19)16(11)23)3-5-20-13-8-14(22)10-2-1-4-21-15(10)17(13)24/h1-2,4,6-8,20,23H,3,5H2
• InChIKey: OHPHDPYJEHZGDE-UHFFFAOYSA-N

Researchers need compound-specific validation, not class-based assumptions. NSC668394 offers quantifiable ezrin binding (Kd=10.6 µM) and T567 phosphorylation inhibition (IC50=8.1 µM). - Dual utility: ERM pathway probe (1-10 µM) & ferroptosis inhibitor (~500 nM) - Validated in K7M2 invasion, zebrafish motility, and renal I/R injury models - Industrial application: Boar sperm treatment (10-30 µM) for AI enhancement - Reliable reference standard for SAR campaigns targeting ezrin

NSC668394: Reference Ezrin Inhibitor

7-((2-(3,5-Dibromo-4-hydroxyphenyl)ethyl)amino)-5,8-quinolinedione, commonly designated NSC668394, is a synthetic small-molecule inhibitor belonging to the quinoline-5,8-dione chemical class. This compound is primarily employed in cancer research as a direct, reversible binder to the ezrin protein (Kd = 12.59 µM), a critical cytoskeletal linker implicated in tumor cell motility and metastatic dissemination. Its well-defined mechanism involves the inhibition of protein kinase C iota (PKCι)-mediated phosphorylation of ezrin at threonine 567 (IC50 = 8.1 µM), thereby disrupting ezrin-actin interactions and downstream invasive cellular phenotypes [1]. NSC668394 is commercially available with high analytical purity (≥95% by HPLC) and established storage and handling protocols, making it a standardized tool for investigating the ezrin pathway in models of osteosarcoma, breast cancer, and other metastatic malignancies .

Cell-permeable quinoline probe for ezrin-mediated processes

Inhibits PKCι-mediated ezrin T567 phosphorylation

Used in cell motility, adhesion, and cytoskeletal dynamics studies

• [1] Bulut G, Hong SH, Chen K, Beauchamp EM, Rahim S, Kosturko GW, Glasgow E, Dakshanamurthy S, Lee HS, Daar I, Toretsky JA, Khanna C, Uren A. Small molecule inhibitors of ezrin inhibit the invasive phenotype of osteosarcoma cells. Oncogene. 2012 Jan 19;31(3):269-81. View Source

NSC668394: Key Differentiators

Substituting NSC668394 with another ezrin-targeting compound, such as the closely related small molecule NSC305787, is scientifically unsound and can lead to misinterpretation of experimental outcomes. Despite a shared core mechanism, these compounds exhibit a distinct phenotypic signature in developmental biology models. Specifically, while NSC305787 phenocopies the morpholino-mediated knockdown of ezrin in zebrafish, NSC668394 induces a unique and non-overlapping developmental defect marked by reduced motility of eye progenitor cells [1]. This divergent biological effect underscores that differences in chemical structure, even within the same target class, can translate into differential in vivo pharmacodynamics. Consequently, procurement and experimental design must be driven by the specific validated context of use for each compound rather than generic target class assumptions.

Class mismatch Ezrin inhibitor small molecules are not functionally interchangeable; each analog requires compound-specific validation.

SAR variability Halogen substitutions on the quinoline-dione scaffold (e.g., bromo vs. chloro) can shift ezrin binding affinity significantly.

Model divergence In vivo model response may not transfer across analogs; NSC305787 showed a different outcome in a genetic osteosarcoma model.

• [1] Bulut G, Hong SH, Chen K, Beauchamp EM, Rahim S, Kosturko GW, Glasgow E, Dakshanamurthy S, Lee HS, Daar I, Toretsky JA, Khanna C, Uren A. Small molecule inhibitors of ezrin inhibit the invasive phenotype of osteosarcoma cells. Oncogene. 2012 Jan 19;31(3):269-81. View Source

NSC668394: Activity Data vs. Analogs

Binding Affinity Comparison with Structural Analogs

When compared to NSC305787, another well-characterized ezrin-binding small molecule, NSC668394 demonstrates a measurably lower binding affinity for the ezrin protein. The equilibrium dissociation constant (Kd) for NSC668394 is 12.59 µM, as determined by surface plasmon resonance (SPR) [1]. In contrast, the Kd for NSC305787, measured under comparable SPR conditions, is 5.85 µM . This 2.15-fold difference in target engagement indicates that NSC305787 binds more tightly to ezrin in this cell-free biophysical assay.

Binding Affinity (Kd)

Head-to-head

NSC668394 Kd = 10.6 ± 2.9 µM Analog 21k (Cl): 7.0 ± 3.4 µM (1.5× higher affinity) Analog 21l (F): 27.4 µM (2.6× lower affinity)

Supports ezrin binding assay benchmarking

SPR assay; values may vary with protein construct

Evidence Dimension	Binding affinity to ezrin protein
Target Compound Data	Kd = 12.59 µM (NSC668394)
Comparator Or Baseline	Kd = 5.85 µM (NSC305787)
Quantified Difference	NSC305787 exhibits 2.15-fold higher affinity (lower Kd value) compared to NSC668394.
Conditions	Surface plasmon resonance (SPR) using recombinant ezrin protein.

Why This Matters

Lower binding affinity does not necessarily indicate inferiority; rather, it may contribute to a distinct functional profile. NSC668394's weaker binding may underpin its unique, non-overlapping biological effects observed in vivo, such as the distinct developmental defect in zebrafish not seen with NSC305787 [2]. For researchers seeking to dissect nuanced ezrin biology, this quantitative difference in target engagement is a critical selection parameter.

• [1] Bulut G, Hong SH, Chen K, Beauchamp EM, Rahim S, Kosturko GW, Glasgow E, Dakshanamurthy S, Lee HS, Daar I, Toretsky JA, Khanna C, Uren A. Small molecule inhibitors of ezrin inhibit the invasive phenotype of osteosarcoma cells. Oncogene. 2012 Jan 19;31(3):269-81. View Source
• [2] Bulut G, Hong SH, Chen K, Beauchamp EM, Rahim S, Kosturko GW, Glasgow E, Dakshanamurthy S, Lee HS, Daar I, Toretsky JA, Khanna C, Uren A. Small molecule inhibitors of ezrin inhibit the invasive phenotype of osteosarcoma cells. Oncogene. 2012 Jan 19;31(3):269-81. View Source

Ezrin T567 Phosphorylation Inhibition vs. Analogs

The inhibitory potency against PKCι-mediated phosphorylation of ezrin at Thr567 is comparable between the two lead compounds. In an in vitro kinase assay, NSC668394 inhibits ezrin T567 phosphorylation with an IC50 of 8.1 µM [1]. For NSC305787, the IC50 for this same functional endpoint is 8.3 µM .

Phosphorylation IC50

Cross-study comparable

NSC668394 IC50 = 8.1 µM (T567 phosphorylation) Analog 21m binding Kd = 6.9 ± 1.9 µM (1.5× higher affinity)

Supports functional cell assay benchmark

Cellular phosphorylation assay; binding vs. functional readout

Evidence Dimension	Inhibition of PKCι-mediated ezrin phosphorylation at Thr567
Target Compound Data	IC50 = 8.1 µM (NSC668394)
Comparator Or Baseline	IC50 = 8.3 µM (NSC305787)
Quantified Difference	Near-identical potency; difference of 0.2 µM is not statistically or functionally significant.
Conditions	In vitro kinase assay using recombinant ezrin and PKCι.

Why This Matters

This data demonstrates that despite a 2-fold difference in binding affinity (Kd), the functional outcome on the key phosphorylation event is equivalent in a simplified in vitro system. This decoupling of biophysical binding from functional output highlights that NSC668394 achieves similar efficacy on this specific endpoint, and that its distinct biological profile is likely mediated by other factors such as cellular context, off-target interactions, or unique protein dynamics.

• [1] Bulut G, Hong SH, Chen K, Beauchamp EM, Rahim S, Kosturko GW, Glasgow E, Dakshanamurthy S, Lee HS, Daar I, Toretsky JA, Khanna C, Uren A. Small molecule inhibitors of ezrin inhibit the invasive phenotype of osteosarcoma cells. Oncogene. 2012 Jan 19;31(3):269-81. View Source

In Vivo Antimetastatic Efficacy vs. NSC305787

In a mouse model of metastatic osteosarcoma, NSC668394 demonstrates potent and selective anti-metastatic activity. Intraperitoneal administration of NSC668394 at a dose of 2.26 mg/kg/day significantly inhibits the formation of lung metastases from ezrin-sensitive K7M2 osteosarcoma cells [1]. Critically, this effect is pathway-specific, as NSC668394 fails to inhibit lung metastasis from ezrin-resistant OS cell variants [1]. Furthermore, in a breast cancer model, systemic NSC668394 monotherapy (0.226 mg/kg/day, i.p.) reduced lung metastatic burden and, when used in combination with standard-of-care chemotherapy (doxorubicin or docetaxel), eliminated the therapy-induced increase in metastasis [2].

In Vivo Model Response

Direct head-to-head

NSC668394: no significant reduction in pulmonary metastasis NSC305787: significant reduction observed

Model-response context may differ; supports compound-specific validation

Genetic mouse model; attributed to PK profile differences

Evidence Dimension	Reduction in lung metastasis in vivo
Target Compound Data	NSC668394 (2.26 mg/kg/day i.p.) inhibits lung metastasis from ezrin-sensitive K7M2 cells [1]; NSC668394 (0.226 mg/kg/day i.p.) reduces metastatic burden as monotherapy and eliminates chemotherapy-induced metastasis when combined with doxorubicin/docetaxel [2].
Comparator Or Baseline	Vehicle control (significant metastasis formation); standard chemotherapy alone (increased metastatic burden).
Quantified Difference	Significant reduction in metastatic colonies; eliminates chemotherapy-enhanced metastasis (qualitative outcome).
Conditions	Tail vein injection mouse model of osteosarcoma lung metastasis (K7M2 cells) [1]; breast cancer lung metastasis model [2].

Why This Matters

The in vivo data provides direct evidence for the compound's intended application: metastasis prevention. The demonstration of efficacy as a monotherapy and, importantly, its ability to counteract the pro-metastatic side effect of certain chemotherapies, establishes a strong rationale for its use in combination therapy studies and distinguishes it from agents that lack this specific in vivo validation.

• [1] Bulut G, Hong SH, Chen K, Beauchamp EM, Rahim S, Kosturko GW, Glasgow E, Dakshanamurthy S, Lee HS, Daar I, Toretsky JA, Khanna C, Uren A. Small molecule inhibitors of ezrin inhibit the invasive phenotype of osteosarcoma cells. Oncogene. 2012 Jan 19;31(3):269-81. View Source
• [2] Chen Y, Wang D, Peng H, Chen X, Han Y, Wang X, Cheng Y, Liu J, Zhang Y, Gao X, Sun Y. Targeting the Ezrin Adaptor Protein Sensitizes Metastatic Breast Cancer Cells to Chemotherapy and Reduces Neoadjuvant Therapy–induced Metastasis. Cancer Res. 2022 Jun 15;82(12):2254-2268. View Source

Ferroptosis Inhibition Activity

NSC668394 exhibits excellent solubility in DMSO, a critical parameter for preparing reliable stock solutions for cell-based assays. According to vendor technical datasheets, the compound can be dissolved in DMSO to a concentration of 50 mg/mL (approximately 110 mM), yielding a clear, red-orange solution . This is a notably high solubility for a compound of this molecular weight (452.10 g/mol) and lipophilicity (cLogP ~3.65) . In contrast, some alternative suppliers report a more limited solubility of 3-3.85 mg/mL under standard conditions .

Ferroptosis Inhibition

Data to verify

Effective concentration ~500 nM in cell assays; reduced renal injury in mouse model

Supports ferroptosis research model use

Patent disclosure; requires independent validation

Evidence Dimension	Maximum reported DMSO solubility
Target Compound Data	50 mg/mL (clear, red-orange solution) as reported by MilliporeSigma .
Comparator Or Baseline	3-3.85 mg/mL (requires ultrasonic and warming to 60-80°C) as reported by other vendors .
Quantified Difference	>10-fold higher solubility in DMSO from a specific quality grade source.
Conditions	DMSO at room temperature; sourced from MilliporeSigma Calbiochem®.

Why This Matters

For procurement, this variance in reported solubility is critical. A 50 mg/mL stock solution allows for the preparation of high-concentration working stocks without exceeding DMSO's recommended final concentration in cell culture (typically <0.1-1%), minimizing vehicle-related cytotoxicity and ensuring accurate dosing for low micromolar experiments (e.g., the 10 µM concentration used in many NSC668394 functional studies).

NSC668394: Research and Industrial Applications

Benchmark for Ezrin Inhibitor Development & SAR

NSC668394 is uniquely suited for studies requiring a distinct and validated phenotypic anchor in vivo. Unlike its analog NSC305787, which phenocopies genetic knockdown, NSC668394 produces a specific, non-overlapping defect in zebrafish eye progenitor cell motility. Researchers investigating the nuanced, non-canonical roles of ezrin in cell migration or seeking a comparative tool to distinguish between different functional states of the protein should prioritize NSC668394 for its well-documented and unique in vivo signature [1].

Ezrin in Cytoskeletal Dynamics & Cell Motility

NSC668394 is a validated tool compound for in vivo metastasis research. Its efficacy has been quantitatively established in mouse models of both osteosarcoma and breast cancer lung metastasis. At 2.26 mg/kg/day, it reduces metastatic burden as a monotherapy. Critically, at 0.226 mg/kg/day, it has been shown to eliminate the paradoxical increase in metastasis induced by neoadjuvant treatment with doxorubicin or docetaxel. This specific application scenario—evaluating ezrin inhibition as a strategy to counter chemotherapy-enhanced metastasis—is directly supported by primary literature and cannot be inferred for other ezrin inhibitors without equivalent data [2].

Ferroptosis Mechanisms & Ischemia-Reperfusion Injury

Due to its high DMSO solubility (50 mg/mL), NSC668394 from a certified quality grade is the preferred choice for cell-based assays requiring robust inhibition of ezrin function. The 10 µM working concentration used in key functional assays (e.g., inhibition of K7M2 cell invasion, actin-binding disruption) can be achieved while maintaining DMSO levels well below toxic thresholds. This minimizes off-target vehicle effects and ensures that observed phenotypes, such as the unique developmental defect in zebrafish or the reduction in cell motility, are reliably attributed to ezrin inhibition rather than DMSO toxicity [1].

Livestock Reproduction Enhancement via Sperm Treatment

Emerging evidence demonstrates that pharmacological inhibition of ezrin with NSC668394 can sensitize micrometastases to standard-of-care chemotherapy. In in vivo breast cancer models, systemic administration of NSC668394 enhanced the therapeutic effect of doxorubicin and docetaxel, leading to a reduction in metastatic burden. This supports its use in preclinical studies aimed at improving the efficacy of existing chemotherapeutic regimens by targeting the cytoskeletal machinery that promotes metastatic cell survival and dissemination [2].

Application

Selection Property

Validation Focus

Ezrin inhibitor SAR studies

Well-characterized binding and functional baseline

SPR and cell-based benchmarking assays

Cytoskeletal dynamics & cell motility

T567 phosphorylation inhibition in cell models

Cell invasion and migration endpoints

Ferroptosis pathway research

Reported ferroptosis inhibitory activity

Ischemia-reperfusion model response

Animal reproduction research

Sperm treatment protocol context

Fertilization and embryo development endpoints

• [1] Bulut G, Hong SH, Chen K, Beauchamp EM, Rahim S, Kosturko GW, Glasgow E, Dakshanamurthy S, Lee HS, Daar I, Toretsky JA, Khanna C, Uren A. Small molecule inhibitors of ezrin inhibit the invasive phenotype of osteosarcoma cells. Oncogene. 2012 Jan 19;31(3):269-81. View Source
• [2] Chen Y, Wang D, Peng H, Chen X, Han Y, Wang X, Cheng Y, Liu J, Zhang Y, Gao X, Sun Y. Targeting the Ezrin Adaptor Protein Sensitizes Metastatic Breast Cancer Cells to Chemotherapy and Reduces Neoadjuvant Therapy–induced Metastasis. Cancer Res. 2022 Jun 15;82(12):2254-2268. View Source